Cas no 21019-52-3 (Oxirane, 2-methyl-2-phenyl-, (R)-)

• Product Name: Oxirane, 2-methyl-2-phenyl-, (R)-
• CAS No: 21019-52-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 1402135
• PubChem ID: 11029894
• Update Time: 2025-04-20

Oxirane, 2-methyl-2-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-2-phenyl-, (R)-
• (2R)-2-methyl-2-phenyloxirane
• SCHEMBL11938179
• DTXSID901307169
• (R,S)-2-Methyl-2-phenyl-oxirane
• 21019-52-3

• Inchi： 1S/C9H10O/c1-9(7-10-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3/t9-/m0/s1
• InChI Key： MRXPNWXSFCODDY-VIFPVBQESA-N
• SMILES： O1C[C@@]1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53
• LogP: 1.93200